Cas no 117610-39-6 (3-epi-2,18-dimethoxy-schelhammericine)

• Product Name: 3-epi-2,18-dimethoxy-schelhammericine
• CAS No: 117610-39-6
• MF: C₂₁H₂₇NO₅
• MW: 373.442786455154
• CID: 2047161
• Update Time: 2025-04-21

3-epi-2,18-dimethoxy-schelhammericine Chemical and Physical Properties

Names and Identifiers

• 3-epi-2,18-dimethoxy-schelhammericine

• Inchi： 1S/C21H27NO5/c1-23-16-9-13-6-8-22-7-4-5-14-15(21(13,22)11-18(16)24-2)10-17-20(19(14)25-3)27-12-26-17/h9-10,16,18H,4-8,11-12H2,1-3H3
• InChI Key： QANHDQASCQVEMJ-UHFFFAOYSA-N
• SMILES： COC1C(OC)C=C2C3(C4C(=C(C5=C(C=4)OCO5)OC)CCCN3CC2)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• XLogP3: 0.995

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Erythrina alkaloids Homoerythrinane alkaloids